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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400 Get Quote

Essential Safety and Handling Guide for
Dichlorodifluoromethane
This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Dichlorodifluoromethane (CFC-12) in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and mitigate risks associated with this liquefied compressed gas.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to prevent exposure and injury when handling

Dichlorodifluoromethane. The selection of PPE depends on the potential for exposure.

Eye Protection:

For gas handling, eye protection is not strictly required but is recommended.

For liquid handling, wear splash-resistant safety goggles.[1]

Contact lenses should not be worn.[1]

An emergency eye wash fountain should be readily accessible in the immediate work area.

[1][2]

Skin Protection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b179400?utm_src=pdf-interest
https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://ferris.msdssoftware.com/ImageDir/18900624.pdf
https://ferris.msdssoftware.com/ImageDir/18900624.pdf
https://ferris.msdssoftware.com/ImageDir/18900624.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0649.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For gas handling, protective clothing is not required.[1]

For liquid handling, wear appropriate protective, cold-insulating clothing to prevent frostbite.

[1][3] Symptoms of frostbite include a change in skin color to white or grayish-yellow, and the

pain may quickly subside.[4]

Hand Protection:

Protective gloves are necessary to prevent frostbite from contact with the liquid or rapidly

expanding gas.[4]

Respiratory Protection:

Respiratory protection is crucial in areas with inadequate ventilation or during accidental

releases.[5] The type of respirator depends on the concentration of

Dichlorodifluoromethane in the air.

Occupational Exposure Limits
Adherence to established occupational exposure limits is mandatory to prevent adverse health

effects.

Agency Time-Weighted Average (TWA)

OSHA PEL
1000 ppm (4950 mg/m³) over an 8-hour

workshift[2][6][7][8][9]

NIOSH REL
1000 ppm (4950 mg/m³) over a 10-hour

workshift[2][6][7][9]

ACGIH TLV
1000 ppm (4950 mg/m³) over an 8-hour

workshift[2][5]

Respirator Recommendations
The following table outlines the appropriate respiratory protection based on the concentration

of Dichlorodifluoromethane.
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Concentration Respirator Type (NIOSH/OSHA)

Up to 10,000 ppm Any supplied-air respirator (SAR).[1][6][10]

Up to 15,000 ppm

Any SAR operated in a continuous-flow mode.

Any self-contained breathing apparatus (SCBA)

with a full facepiece.[1][6][10]

Emergency or unknown concentrations (IDLH

conditions)

Any SCBA with a full facepiece operated in a

pressure-demand or other positive-pressure

mode. Any SAR with a full facepiece operated in

a pressure-demand or other positive-pressure

mode in combination with an auxiliary self-

contained positive-pressure breathing

apparatus.[6][7]

Escape

Any air-purifying, full-facepiece respirator (gas

mask) with a chin-style, front- or back-mounted

organic vapor canister.[6][7]

IDLH: Immediately Dangerous to Life and Health. The IDLH for Dichlorodifluoromethane is

15,000 ppm.[2]

Handling and Storage Procedures
Proper handling and storage are essential to prevent accidental releases and ensure a safe

working environment.

Handling:

Read and understand the Safety Data Sheet (SDS) before use.[5]

Use only in well-ventilated areas.[1]

Avoid breathing the gas.[1][5]

Do not eat, drink, or smoke in areas where Dichlorodifluoromethane is handled.[1][2][9]

[11]
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Wash hands thoroughly after handling.[1][5][9][11]

Use a suitable hand truck for moving cylinders.[5][11] Cylinders should be protected from

physical damage; do not drag, roll, slide, or drop them.[5][11]

Use equipment rated for cylinder pressure.[5][11]

A backflow prevention device should be used in the piping.[5][11]

Do not open the valve until the cylinder is connected to the appropriate equipment.[5][11]

Close the valve after each use and when the cylinder is empty.[5][11]

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight.[2][5][11]

Cylinder temperatures should not exceed 52°C (125°F).[2][5][11]

Cylinders should be stored upright and firmly secured to prevent them from falling.[5][11]

Keep the valve protection cap in place.[5]

Store away from incompatible materials such as chemically-active metals (e.g., sodium,

potassium, calcium, powdered aluminum, zinc, and magnesium).[2][6][7][10]

Emergency and Disposal Plans
Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the affected area.[2][5]

Ventilate: Increase ventilation to the area of the leak to disperse the gas.[2][12]

Stop the Leak: If it can be done without risk, stop the flow of gas.[2][5][12] If the leak is from

a cylinder and cannot be stopped, move the cylinder to a safe, open-air location and allow it

to empty.[2]

Personal Protection: Do not enter the area without appropriate respiratory protection.[5]
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Environmental Precautions: Prevent the gas from entering sewers, waterways, soil, or air in

large quantities.[5] Inform the relevant authorities if significant environmental pollution

occurs.[5]

First Aid:

Inhalation: Move the victim to fresh air. If breathing has stopped, provide artificial respiration.

Seek immediate medical attention.[8]

Skin Contact (Frostbite): Immerse the affected area in warm water.[2] DO NOT attempt to

remove frozen clothing from frostbitten areas.[8] Seek medical attention.

Eye Contact (Liquid): Immediately flush the eyes with large amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[2][8] Seek immediate medical

attention.[2][8]

Disposal Plan: The disposal of Dichlorodifluoromethane must comply with all environmental

protection and waste disposal regulations.

Licensed Disposal: Dispose of surplus and non-recyclable products through a licensed waste

disposal contractor.[11]

Incineration: Controlled incineration with flue gas scrubbing is a potential disposal method.

[12][13] Care must be taken to ensure complete combustion to prevent the formation of

phosgene. An acid scrubber is necessary to remove the resulting halo acids.[12]

Recycling: Consider recycling as a preferred option for used refrigerant.[14][15] There are

companies that will purchase used Dichlorodifluoromethane for recycling.[15]

Containers: Do not puncture or incinerate empty containers as they may retain product

residue and can be hazardous.[5][11] Empty cylinders should be returned to the supplier.[11]
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Caption: Workflow for the safe handling of Dichlorodifluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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